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Compound of Interest

2-Methoxybenzylhydrazine
dihydrochloride

cat. No.: B1302798

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, synthesis, and
analysis of 2-Methoxybenzylhydrazine Dihydrochloride. The information is intended to
support research and development activities in the fields of medicinal chemistry, organic

synthesis, and drug discovery.

Core Chemical Properties

2-Methoxybenzylhydrazine dihydrochloride is a hydrazine derivative that serves as a
valuable intermediate in the synthesis of various organic compounds. Its chemical
characteristics are summarized in the table below.
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Property Value Source(s)
(2-
IUPAC Name methoxyphenyl)methylhydrazin  [1]

e;dihydrochloride

CAS Number 784189-95-3 [1]

Molecular Formula CsH14CI2N20 [1]

Molecular Weight 225.11 g/mol [1][2]
Light yellow to brown

Appearance ) )
powder/crystalline solid

Melting Point 118-120 °C [2]

Soluble in water. Slightly
N soluble in DMSO and
Solubility ] o [3]
Methanol (inferred from similar

compounds).

Synthesis Protocol

A general and established method for the synthesis of methoxybenzylhydrazine
dihydrochlorides involves a two-step process. The following protocol is adapted from
procedures reported for the synthesis of the isomeric (4-methoxybenzyl)hydrazine
dihydrochloride.[3][4]

Step 1: Synthesis of (2-Methoxyphenyl)methylhydrazine

 In a three-necked round-bottom flask equipped with a mechanical stirrer, dropping funnel,
and condenser, a solution of hydrazine hydrate in anhydrous ethanol is prepared.

e 2-Methoxybenzyl chloride, dissolved in anhydrous ethanol, is added dropwise to the
hydrazine hydrate solution at room temperature with continuous stirring.

e The reaction mixture is then heated to reflux and maintained at this temperature for several
hours to ensure the completion of the nucleophilic substitution reaction.
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 After the reaction is complete, the solvent is removed under reduced pressure using a rotary
evaporator.

Step 2: Formation of the Dihydrochloride Salt

e The crude (2-methoxyphenyl)methylhydrazine residue is redissolved in a minimal amount of
anhydrous ethanol.

e The solution is cooled in an ice bath.
o Concentrated hydrochloric acid is added dropwise to the cooled solution with stirring.

o The addition of hydrochloric acid results in the precipitation of 2-Methoxybenzylhydrazine
dihydrochloride as a solid.

e The precipitate is collected by vacuum filtration, washed with a small amount of cold
anhydrous ethanol, and dried in a vacuum desiccator to yield the final product.

2-Methoxybenzylhydrazine
dihydrochloride (Precipitate)

Click to download full resolution via product page

Synthesis of 2-Methoxybenzylhydrazine Dihydrochloride.

Analytical Methodologies

The characterization and quality control of 2-Methoxybenzylhydrazine dihydrochloride can
be performed using a variety of standard analytical techniques.
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Chromatographic Methods

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are
powerful techniques for assessing the purity of hydrazine derivatives.[5][6]

o HPLC: Areversed-phase HPLC method, similar to that used for other hydrazine compounds
like hydralazine hydrochloride, can be developed.[7] A typical setup would involve a C18
column with a gradient elution using a buffered aqueous mobile phase and an organic
modifier like acetonitrile or methanol. Detection is commonly performed using a UV detector.

e GC: For GC analysis, derivatization of the hydrazine moiety is often necessary to improve
volatility and thermal stability. The resulting derivative can then be separated on a suitable
capillary column and detected by a flame ionization detector (FID) or a mass spectrometer
(MS).[5]

Spectroscopic Methods

Spectroscopic techniques are essential for the structural elucidation and confirmation of 2-
Methoxybenzylhydrazine dihydrochloride.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy provide
detailed information about the molecular structure. Spectral data for the related compound
(2-Methoxyphenyl)hydrazine hydrochloride is available and can serve as a reference.[8]

e Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the characteristic functional
groups present in the molecule. Reference spectra for related hydrazine hydrochlorides are
available.[9]

e Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight
and fragmentation pattern of the compound, confirming its identity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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